Cas no 852134-10-2 (N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852134-10-2
• MF: C₁₉H₂₀FN₃OS
• MW: 357.445006370544
• CID: 5555512
• Update Time: 2025-08-05

N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, N-cyclohexyl-6-(4-fluorophenyl)-3-methyl-
• N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C19H20FN3OS/c1-12-17(18(24)21-15-5-3-2-4-6-15)25-19-22-16(11-23(12)19)13-7-9-14(20)10-8-13/h7-11,15H,2-6H2,1H3,(H,21,24)
• InChI Key： GGJLGOSTFVYYTH-UHFFFAOYSA-N
• SMILES： S1C(C(NC2CCCCC2)=O)=C(C)N2C=C(C3=CC=C(F)C=C3)N=C12

Additional information on N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide: A Novel Compound with Promising Therapeutic Potential

N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide represents a unique molecular entity that has garnered significant attention in the field of pharmaceutical research. With a CAS number of 852134-10-2, this compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent for various diseases, including inflammatory disorders and neurodegenerative conditions. The structural complexity of this compound, featuring a 4-fluorophenyl group and a cyclohexyl ring, contributes to its unique pharmacological profile.

One of the most intriguing aspects of N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is its ability to modulate multiple signaling pathways. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of autoimmune diseases and chronic inflammatory conditions. The 4-fluorophenyl substituent plays a critical role in enhancing the compound's bioavailability and target specificity.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide. A study published in ACS Chemical Biology (2024) utilized molecular docking simulations to elucidate its binding affinity to target proteins involved in neurodegenerative diseases. These findings suggest that the compound may offer a novel therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease.

The cyclohexyl moiety in N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is particularly noteworthy for its impact on lipophilicity and cell permeability. A 2023 review in Drug Discovery Today highlighted how the cyclohexyl group enhances the compound's ability to cross the blood-brain barrier, making it a potential candidate for central nervous system disorders. This property is crucial for the treatment of neurological conditions where systemic delivery is required.

In addition to its anti-inflammatory properties, N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide has shown promising antioxidant activity. A 2024 study in Antioxidants demonstrated its ability to scavenge free radicals and reduce oxidative stress in cellular models. This dual functionality may make it a valuable therapeutic agent for age-related diseases and metabolic disorders.

The imidazo[2,1-b][1,3]thiazole core of this compound is a key structural feature that contributes to its biological activity. Research published in Bioorganic & Medicinal Chemistry (2023) revealed that the imidazo[2,1-b][1,3]thiazole ring system is capable of interacting with multiple enzyme targets, including kinases and phosphatases. This broad spectrum of activity suggests that N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide could have applications in the treatment of oncological diseases and metabolic syndromes.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide. A 2024 study in Advanced Drug Delivery Reviews described the development of a nanoformulation that improves the solubility and bioavailability of this compound. This innovation could significantly enhance its efficacy in clinical applications and broaden its therapeutic utility.

The 4-fluorophenyl substituent in N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been shown to influence its metabolic stability and pharmacokinetic profile. A 2023 study in Drug Metabolism and Disposition highlighted how the 4-fluorophenyl group enhances the compound's half-life and reduces metabolic degradation, which is crucial for its long-term therapeutic effectiveness.

Overall, N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide represents a promising therapeutic candidate with a diverse range of potential applications. Its unique molecular structure and biological activity make it a valuable subject for further research and development in the pharmaceutical industry.

As research continues to uncover new insights into the mechanisms of action and therapeutic potential of N-cyclohexyl-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide, it is clear that this compound has the potential to make a significant impact in the treatment of various diseases. The ongoing exploration of its properties and applications underscores the importance of continued research in the field of pharmaceutical science.